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Compound of Interest

Compound Name: 2-Nbdg

Cat. No.: B1664091 Get Quote

Researchers and drug development professionals utilizing the fluorescent glucose analog 2-
NBDG (2-deoxy-2-[(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]-D-glucose) must adhere to specific

safety and disposal protocols to ensure a safe laboratory environment and prevent

environmental contamination. This guide provides essential, step-by-step procedures for the

proper handling and disposal of 2-NBDG waste, aligning with standard laboratory safety

practices and regulatory guidelines.

Immediate Safety and Handling Precautions
Before beginning any procedure involving 2-NBDG, it is crucial to be aware of its potential

hazards. According to its Safety Data Sheet (SDS), 2-NBDG is classified as a hazardous

substance.[1] Always consult the complete SDS for your specific product before use.[2]

Key Hazards:

Skin Irritation: Causes skin irritation (H315).[1]

Serious Eye Irritation: Causes serious eye irritation (H319).[1]

Respiratory Irritation: May cause respiratory irritation (H335).[1]

Personal Protective Equipment (PPE): Proper PPE is mandatory when handling 2-NBDG. This

includes, but is not limited to:

Safety glasses or goggles
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Chemical-resistant gloves

A lab coat

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to

avoid inhalation of dust or aerosols.

Quantitative Safety and Solubility Data
For quick reference, the following table summarizes key quantitative data for 2-NBDG.

Property Value Source

Molecular Weight 342.3 g/mol

Purity ≥98%

Solubility in Ethanol ~20 mg/mL

Solubility in DMSO ~10 mg/mL

Solubility in DMF ~10 mg/mL

Solubility in PBS (pH 7.2) ~10 mg/mL

Storage Temperature -20°C

Step-by-Step Disposal Protocol for 2-NBDG Waste
The primary principle for 2-NBDG disposal is to prevent its release into the environment. Do

not allow 2-NBDG to enter sewers, surface water, or ground water. All waste must be collected

and treated as chemical waste.

1. Waste Segregation and Collection:

Solid Waste:

Collect unused or expired 2-NBDG powder, contaminated gloves, weigh boats, and paper

towels in a clearly labeled, sealed container designated for solid chemical waste.

The container should be made of a material compatible with chemical waste.
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Liquid Waste:

Collect all aqueous solutions, cell culture media containing 2-NBDG, and organic solvent

stock solutions (e.g., in DMSO, DMF, ethanol) in a dedicated, sealed, and clearly labeled

container for liquid chemical waste.

Do not mix with other incompatible waste streams.

Sharps Waste:

Any contaminated sharps, such as pipette tips or needles, must be disposed of in a

designated sharps container that is also labeled as containing chemical waste.

2. Labeling Waste Containers:

Clearly label all waste containers with "Hazardous Waste," the full chemical name "2-deoxy-

2-[(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]-D-glucose (2-NBDG)," and the appropriate

hazard pictograms (e.g., irritant).

Include the date of waste accumulation.

3. Storage of Waste:

Store waste containers in a designated, secure secondary containment area away from

general lab traffic.

Ensure the storage area is well-ventilated and away from drains.

4. Final Disposal:

Arrange for the collection and disposal of the chemical waste through your institution's

Environmental Health and Safety (EHS) office or a licensed chemical waste disposal

contractor.

Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Workflow and Disposal Logic
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The following diagram illustrates the logical workflow from the preparation of 2-NBDG solutions

to the final disposal of waste, providing a clear visual guide for laboratory personnel.
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Caption: Workflow for 2-NBDG handling from preparation to final waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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